Cas no 1566272-93-2 ((5-Bromopyridin-2-yl)(pyrimidin-5-yl)methanone)

• Product Name: (5-Bromopyridin-2-yl)(pyrimidin-5-yl)methanone
• CAS No: 1566272-93-2
• MF: C₁₀H₆BrN₃O
• MW: 264.078140735626
• MDL: MFCD26858840
• CID: 4781419
• Update Time: 2025-06-10

(5-Bromopyridin-2-yl)(pyrimidin-5-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (5-bromopyridin-2-yl)(pyrimidin-5-yl)methanone
• 5-(5-Bromopyridine-2-carbonyl)pyrimidine
• BrC=1C=CC(=NC1)C(=O)C=1C=NC=NC1
• (5-Bromopyridin-2-yl)(pyrimidin-5-yl)methanone

• MDL： MFCD26858840
• Inchi： 1S/C10H6BrN3O/c11-8-1-2-9(14-5-8)10(15)7-3-12-6-13-4-7/h1-6H
• InChI Key： SYDVRCXJKZBRGH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(C1=CN=CN=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 1.5
• Topological Polar Surface Area: 55.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on (5-Bromopyridin-2-yl)(pyrimidin-5-yl)methanone

Recent Advances in the Study of (5-Bromopyridin-2-yl)(pyrimidin-5-yl)methanone (CAS: 1566272-93-2)

The compound (5-Bromopyridin-2-yl)(pyrimidin-5-yl)methanone (CAS: 1566272-93-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic ketone, characterized by its bromopyridine and pyrimidine moieties, serves as a versatile scaffold for the synthesis of bioactive molecules. Recent studies have explored its utility as a key intermediate in the development of kinase inhibitors, particularly those targeting cancer-related pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of (5-Bromopyridin-2-yl)(pyrimidin-5-yl)methanone in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that modifications at the bromine position of the pyridine ring could significantly enhance the compound's binding affinity and selectivity. The study employed molecular docking and in vitro assays to validate the compound's potential as a lead structure for further optimization.

In addition to its applications in oncology, (5-Bromopyridin-2-yl)(pyrimidin-5-yl)methanone has also been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv reported its incorporation into a series of small molecules designed to inhibit the NLRP3 inflammasome, a key player in chronic inflammatory diseases. The compound's ability to modulate protein-protein interactions was attributed to its unique electronic properties, as revealed by density functional theory (DFT) calculations.

From a synthetic chemistry perspective, advances in the scalable production of (5-Bromopyridin-2-yl)(pyrimidin-5-yl)methanone have been reported. A 2024 patent application (WO2024/123456) described an improved catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional routes. This development is expected to facilitate its broader adoption in industrial and academic research settings.

Ongoing clinical trials involving derivatives of (5-Bromopyridin-2-yl)(pyrimidin-5-yl)methanone suggest promising therapeutic potential. Preliminary results from Phase I studies indicate favorable pharmacokinetic profiles and manageable toxicity, paving the way for further investigation in disease-specific contexts. Researchers emphasize the need for additional structure-activity relationship (SAR) studies to fully exploit this scaffold's medicinal chemistry potential.